Cas no 1054378-92-5 (4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid)

• Product Name: 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• CAS No: 1054378-92-5
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• CID: 6532669
• PubChem ID: 45465023
• Update Time: 2025-06-13

4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37153035
• 4-methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• 1054378-92-5
• 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid

• Inchi： 1S/C15H14O5S/c1-10-3-6-12(7-4-10)21(18,19)20-14-9-11(2)5-8-13(14)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： FULWSEGVOUYKFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 306.05619472g/mol
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89Ų

Additional information on 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid

Introduction to 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 1054378-92-5)

4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid, also known by its CAS number 1054378-92-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety and a 4-methylbenzenesulfonyl group. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid is C₁₅H₁₄O₅S, and its molecular weight is approximately 306.33 g/mol. The compound's structure can be represented as:

C6H5-C(CH3)(SO2O)-C6H4-COOH

The synthesis of 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid typically involves several steps, including the formation of the sulfonyl chloride intermediate from 4-methylbenzenesulfonyl chloride and subsequent reaction with 2-hydroxy-4-methylbenzoic acid. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In recent years, 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its direct biological activities, 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, recent studies have reported the successful synthesis of novel derivatives by modifying the benzoic acid or sulfonyl groups, leading to compounds with improved pharmacokinetic profiles and enhanced selectivity for specific targets.

The safety profile of 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid is another important aspect that has been extensively evaluated. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Methyl-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 1054378-92-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.